![molecular formula C17H11N3OS B5587279 3-(2-pyridinyl)-2-(2-thienyl)-4(3H)-quinazolinone](/img/structure/B5587279.png)
3-(2-pyridinyl)-2-(2-thienyl)-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 3-(2-pyridinyl)-2-(2-thienyl)-4(3H)-quinazolinone and its derivatives often involves cyclization reactions and interactions with various chemical entities. For instance, a novel 3-amino-4(3H)-quinazolinone was synthesized via interactions of 2,3-pyridine dicarboxylic anhydride with anthranilic acid, followed by cyclodehydration and treatment with hydrazine hydrate (Ammar et al., 2011). Another approach involves the annulation of substituted anthranilic esters with N-pyridyl ureas, resulting in quinazolin-2,4(1H,3H)-diones and related compounds (Baykova et al., 2023).
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives is characterized by the presence of fused heterocyclic systems, which are essential for their chemical behavior and biological activity. The structure elucidation is often achieved through spectral data and crystallography, providing insights into their conformation and reactivity.
Chemical Reactions and Properties
Quinazolinone derivatives participate in various chemical reactions, leading to the formation of new compounds with diverse structures and potential applications. For example, treatment with isocyanate, isothiocyanate, ethyl chloroacetate, and diethyl malonate can yield urea, thiourea, thiazole, and pyrimidine derivatives, respectively (Ammar et al., 2011). Additionally, copper-catalyzed coupling reactions have been used to synthesize sulfur bioisosteres of selective COX-2 inhibitor drugs (Perdicaro et al., 2008).
properties
IUPAC Name |
3-pyridin-2-yl-2-thiophen-2-ylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3OS/c21-17-12-6-1-2-7-13(12)19-16(14-8-5-11-22-14)20(17)15-9-3-4-10-18-15/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTBPYNJWZBJPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=CS3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6050241 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.